Cas no 627520-21-2 (1,2-Ethanediamine, N-[2-(4-fluorophenyl)ethyl]-N'-pentyl-)

• Product name: 1,2-Ethanediamine, N-[2-(4-fluorophenyl)ethyl]-N'-pentyl-
• CAS No: 627520-21-2
• MF: C₁₅H₂₅FN₂
• MW: 252.3708
• CID: 433044
• PubChem ID: 16076302

1,2-Ethanediamine, N-[2-(4-fluorophenyl)ethyl]-N'-pentyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, N-[2-(4-fluorophenyl)ethyl]-N'-pentyl-
• N'-[2-(4-fluorophenyl)ethyl]-N-pentylethane-1,2-diamine
• 627520-21-2
• N~1~-[2-(4-Fluorophenyl)ethyl]-N~2~-pentylethane-1,2-diamine
• DTXSID80581842
• N'-[2-(4-fluorophenyl)ethyl]-N-pentyl-ethane-1,2-diamine

• Inchi： InChI=1S/C15H25FN2/c1-2-3-4-10-17-12-13-18-11-9-14-5-7-15(16)8-6-14/h5-8,17-18H,2-4,9-13H2,1H3
• InChI Key： WXDFQHVJCFFUGV-UHFFFAOYSA-N
• SMILES： CCCCCNCCNCCC1=CC=C(C=C1)F

Computed Properties

• Exact Mass: 252.20035
• Monoisotopic Mass: 252.20017697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• PSA: 24.06